Cas no 5344-98-9 (3-methyl-3-pentylpentanedioic acid)

• Product Name: 3-methyl-3-pentylpentanedioic acid
• CAS No: 5344-98-9
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 1582669
• PubChem ID: 220362
• Update Time: 2025-04-21

3-methyl-3-pentylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-pentylpentanedioic acid
• NSC-2986
• NSC2986
• 5344-98-9
• DTXSID20968118

• Inchi： 1S/C11H20O4/c1-3-4-5-6-11(2,7-9(12)13)8-10(14)15/h3-8H2,1-2H3,(H,12,13)(H,14,15)
• InChI Key： OYJMUTGFVWKBID-UHFFFAOYSA-N
• SMILES： OC(CC(C)(CC(=O)O)CCCCC)=O

Computed Properties

• Exact Mass: 216.1362
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.084
• Boiling Point: 353.5°C at 760 mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.474
• PSA: 74.6